Cas no 925675-85-0 (5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile)

5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with functional groups that enhance its reactivity and utility in synthetic chemistry. The chloromethyl group at the 5-position allows for further derivatization, making it a versatile intermediate in pharmaceutical and agrochemical research. The 7-oxo-4,7-dihydro moiety contributes to its stability, while the 3-carbonitrile group offers additional reactivity for nucleophilic substitutions or cyclization reactions. This compound is particularly valuable for constructing complex heterocyclic frameworks, enabling the development of biologically active molecules. Its well-defined structure and functional diversity make it a preferred choice for medicinal chemistry applications.

5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile structure

925675-85-0 structure

Product Name:5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile

CAS No:925675-85-0

MF:C₈H₅ClN₄O

MW:208.604499578476

CID:3032103

PubChem ID:687424

Update Time:2025-06-07

5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(chloroMethyl)-7-hydroxypyrazolo[1,5-a]pyriMidine-3-carbonitrile
- GGGKKYPWHRNBHQ-UHFFFAOYSA-N
- Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 5-(chloromethyl)-7-hydroxy-
- G48722
- 329213-60-7
- 5-(CHLOROMETHYL)-7-OXO-4,7-DIHYDROPYRAZOLO[1,5-A]PYRIMIDIN-3-YL CYANIDE
- 5-(chloromethyl)-4,7-dihydro-7-oxo-Pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 5-(chloromethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
- DTXSID80350757
- 5-(chloromethyl)-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- STL146671
- CS-0080909
- 5-(Chloromethyl)-4,7-dihydro-7-oxopyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 925675-85-0
- MFCD01451972
- BBL011546
- 2168302-19-8
- EN300-41254
- AKOS005660694
- AKOS005721020
- STK930449
- 5-(Chloromethyl)-7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile
- 5-(Chloromethyl)-4,7-dihydro-7-oxo-pyrazolo-[1,5-a]pyrimidine-3-carbonitrile
- AS-32678
- Z1336404289
- 5-(Chloromethyl)-7-oxo-4H-pyrazolo[1,5-a]pyrimidine-3-carbonitrile
- DB-068717
- AC-31856
- 5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile
- MDL： MFCD11857803
- Inchi： 1S/C8H5ClN4O/c9-2-6-1-7(14)13-8(12-6)5(3-10)4-11-13/h1,4,14H,2H2
- InChI Key： GGGKKYPWHRNBHQ-UHFFFAOYSA-N
- SMILES： C12=C(C#N)C=NN1C(O)=CC(CCl)=N2

Computed Properties

Exact Mass: 208.0151885g/mol
Monoisotopic Mass: 208.0151885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 440
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 68.5Å²

5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo1,5-apyrimidine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C598268-25mg	5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0		25mg	$ 50.00	2022-06-06
TRC	C598268-50mg	5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0		50mg	$ 70.00	2022-06-06
TRC	C598268-250mg	5-(Chloromethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0		250mg	$ 275.00	2022-06-06
Chemenu	CM332452-100mg	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	100mg	$163	2021-08-18
Chemenu	CM332452-250mg	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	250mg	$270	2021-08-18
Chemenu	CM332452-1g	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	1g	$623	2021-08-18
Chemenu	CM332452-100mg	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	100mg	$115	2023-02-17
Chemenu	CM332452-250mg	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	250mg	$192	2023-02-17
Chemenu	CM332452-1g	5-(Chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95%+	1g	$383	2023-02-17
Enamine	EN300-41254-0.05g	5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carbonitrile	925675-85-0	95.0%	0.05g	$93.0	2025-02-20